Cas no 1804723-73-6 (2-Amino-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 2-Amino-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1804723-73-6
• MF: C₈H₅F₅N₂O
• MW: 240.130119085312
• CID: 4858050
• Update Time: 2025-05-20

2-Amino-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H5F5N2O/c9-6(10)3-1-4(8(11,12)13)7(14)15-5(3)2-16/h1-2,6H,(H2,14,15)
• InChI Key： JWOSEBQBZVRDCB-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(C=O)=C(C(F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 1.8
• Topological Polar Surface Area: 56

Additional information on 2-Amino-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde

Research Brief on 2-Amino-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS: 1804723-73-6)

The compound 2-Amino-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS: 1804723-73-6) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents, particularly in the development of kinase inhibitors and anti-inflammatory drugs. Its unique structural features, including the difluoromethyl and trifluoromethyl groups, contribute to its high reactivity and potential for diverse chemical modifications, making it a valuable building block in medicinal chemistry.

Recent studies have highlighted the role of this compound in the synthesis of selective JAK (Janus kinase) inhibitors, which are being investigated for their therapeutic potential in autoimmune diseases such as rheumatoid arthritis and psoriasis. The presence of fluorine atoms enhances the metabolic stability and bioavailability of the resulting drug candidates, addressing a critical challenge in drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the efficient synthesis of a potent JAK3 inhibitor, showing promising in vitro and in vivo activity.

In addition to its applications in kinase inhibitor development, 2-Amino-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde has been explored as a precursor for the synthesis of fluorinated pyridine derivatives with antimicrobial properties. Researchers have reported its use in the preparation of compounds active against drug-resistant bacterial strains, leveraging the electron-withdrawing effects of the fluorine substituents to enhance target binding. This dual applicability in both anti-inflammatory and antimicrobial drug discovery underscores its versatility as a chemical scaffold.

The synthetic routes to this compound have been optimized in recent years, with several patents disclosing improved methods for its production at scale. A 2022 patent application by a major pharmaceutical company described a cost-effective, high-yield synthesis starting from commercially available pyridine derivatives, addressing previous challenges in the introduction of the difluoromethyl group. These advancements in synthetic methodology are expected to facilitate broader exploration of this compound's pharmaceutical potential.

Ongoing research is investigating the structure-activity relationships of derivatives based on this core structure, with computational chemistry approaches being employed to predict optimal substitutions for specific biological targets. Early results suggest that modifications at the aldehyde position can significantly influence both potency and selectivity, providing a valuable strategy for lead optimization in drug discovery programs.

As the pharmaceutical industry continues to prioritize the development of fluorinated compounds for their improved pharmacokinetic properties, 2-Amino-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde is positioned to play an increasingly important role in medicinal chemistry. Its combination of synthetic accessibility and structural features amenable to diverse modifications makes it a particularly promising scaffold for the discovery of new therapeutic agents across multiple disease areas.